6-(3-Pyridylamino)-5,8-dioxo-5,8-dihydronaphthalene-1-sulfonamide
Overview
Description
LY5 is a STAT3 inhibitor. It acts by inhibiting cell viability, cell migration, and angiogenesis in medulloblastoma cells.
Scientific Research Applications
Discovery in Cancer Therapy
6-(3-Pyridylamino)-5,8-dioxo-5,8-dihydronaphthalene-1-sulfonamide (referred to as LY5) has been identified as a novel inhibitor of STAT3, a protein implicated in cancer. LY5 binds to the SH2 domain of STAT3, inhibiting its activation and dimerization, crucial in cancer progression. This compound exhibited significant inhibition of cancer cell growth in U2OS cancer cells and suppressed tumor growth in an in vivo mouse model, demonstrating its potential as a therapeutic agent in cancer treatment (Yu, Xiao, Lin, & Li, 2013).
Role in Antimicrobial and Antifungal Applications
Several sulfonamide derivatives, including compounds structurally related to this compound, have demonstrated potent antimicrobial properties. These derivatives showed significant inhibitory activities against various pathogenic strains and displayed a marked safety profile towards normal human cells (Mohamed, Haiba, Mohamed, Awad, & Ahmed, 2021). Additionally, some sulfonamide derivatives have shown significant antifungal activity against pathogens like Cryptococcus neoformans (Jalilian, Sattari, Bineshmarvasti, Daneshtalab, & Shafiee, 2003).
properties
CAS RN |
1436382-03-4 |
|---|---|
Molecular Formula |
C15H11N3O4S |
Molecular Weight |
329.33 |
IUPAC Name |
5,8-dioxo-6-(pyridin-3-ylamino)naphthalene-1-sulfonamide |
InChI |
InChI=1S/C15H11N3O4S/c16-23(21,22)13-5-1-4-10-14(13)12(19)7-11(15(10)20)18-9-3-2-6-17-8-9/h1-8,18H,(H2,16,21,22) |
InChI Key |
GSGMKINCHGAOPK-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C(=C1)S(=O)(=O)N)C(=O)C=C(C2=O)NC3=CN=CC=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LY5; LY-5; LY 5; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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